JWH 251 4-methylphenyl isomer JWH 251 4-methylphenyl isomer JWH 251 is a cannabimimetic indole that shows a high affinity for the central cannabinoid (CB1) receptor with a Ki value of 29 nM. This compound has been identified as an adulterant in herbal blends. JWH 251 4-methylphenyl isomer differs from JWH 251 by having the methyl group at the 4 position, rather than the 2 position, on the phenyl group. The biological and toxicological properties of this compound have not been characterized. This product is intended for forensic purposes.
Brand Name: Vulcanchem
CAS No.: 864445-41-0
VCID: VC0163918
InChI: InChI=1S/C22H25NO/c1-3-4-7-14-23-16-20(19-8-5-6-9-21(19)23)22(24)15-18-12-10-17(2)11-13-18/h5-6,8-13,16H,3-4,7,14-15H2,1-2H3
SMILES: CCCCCN1C=C(C2=CC=CC=C21)C(=O)CC3=CC=C(C=C3)C
Molecular Formula: C22H25NO
Molecular Weight: 319.448

JWH 251 4-methylphenyl isomer

CAS No.: 864445-41-0

Reference Standards

VCID: VC0163918

Molecular Formula: C22H25NO

Molecular Weight: 319.448

JWH 251 4-methylphenyl isomer - 864445-41-0

CAS No. 864445-41-0
Product Name JWH 251 4-methylphenyl isomer
Molecular Formula C22H25NO
Molecular Weight 319.448
IUPAC Name 2-(4-methylphenyl)-1-(1-pentylindol-3-yl)ethanone
Standard InChI InChI=1S/C22H25NO/c1-3-4-7-14-23-16-20(19-8-5-6-9-21(19)23)22(24)15-18-12-10-17(2)11-13-18/h5-6,8-13,16H,3-4,7,14-15H2,1-2H3
Standard InChIKey GSVYYNBRAJBCQS-UHFFFAOYSA-N
SMILES CCCCCN1C=C(C2=CC=CC=C21)C(=O)CC3=CC=C(C=C3)C
Description JWH 251 is a cannabimimetic indole that shows a high affinity for the central cannabinoid (CB1) receptor with a Ki value of 29 nM. This compound has been identified as an adulterant in herbal blends. JWH 251 4-methylphenyl isomer differs from JWH 251 by having the methyl group at the 4 position, rather than the 2 position, on the phenyl group. The biological and toxicological properties of this compound have not been characterized. This product is intended for forensic purposes.
Synonyms JWH 251 4-methyl isomer
Reference 1.Huffman, J.W.,Szklennik, P.V.,Almond, A., et al. 1-Pentyl-3-phenylacetylindoles, a new class of cannabimimetic indoles. Bioorganic & Medicinal Chemistry Letters 15, 4110-4113 (2005).
PubChem Compound 44397464
Last Modified Nov 11 2021
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